5-Methyl-1-(1-methylpiperidin-4-yl)pyrazol-4-amine;dihydrochloride

• IUPAC Name: 5-methyl-1-(1-methylpiperidin-4-yl)pyrazol-4-amine;dihydrochloride
• InChI: InChI=1S/C10H18N4.2ClH/c1-8-10(11)7-12-14(8)9-3-5-13(2)6-4-9;;/h7,9H,3-6,11H2,1-2H3;2*1H
• InChI Key: GLTRYNXPJHRHDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2CCN(CC2)C)N.Cl.Cl
• Molecular Formula: C10H20Cl2N4
• Molecular Weight: 267.20 g/mol
• CAS No.: 2309466-55-3

Description

5-Methyl-1-(1-methylpiperidin-4-yl)pyrazol-4-amine;dihydrochloride is a useful research compound. Its molecular formula is C10H20Cl2N4 and its molecular weight is 267.2. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Pyrazoline derivatives, including similar structures to 5-Methyl-1-(1-methylpiperidin-4-yl)pyrazol-4-amine; dihydrochloride, are significant in the synthesis of heterocyclic compounds. For instance, the reactivity of specific pyrazoline compounds has been utilized as a building block for synthesizing a variety of heterocyclic compounds like pyrazolo-imidazoles, thiazoles, and others. These compounds have broad applications in medicinal chemistry and drug development due to their diverse biological activities (Gomaa & Ali, 2020).

Therapeutic Applications

Pyrazoline derivatives have been explored for their therapeutic potential, showing a wide range of pharmacological effects such as antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer activities. The extensive research into these compounds underscores their importance in developing new treatments and understanding their mechanisms of action (Shaaban, Mayhoub, & Farag, 2012).

Drug Discovery and Development

The structural diversity and biological activities associated with pyrazoline derivatives and related scaffolds make them valuable in drug discovery and development. Studies focus on various synthetic strategies and the biological evaluation of these compounds, aiming to discover novel therapeutic agents with improved efficacy and safety profiles. For example, research on pyrazolo[1,5-a]pyrimidine scaffold has highlighted its potential as a building block for drug-like candidates with a broad range of medicinal properties (Cherukupalli et al., 2017).